Cas no 88413-07-4 (Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]-)

Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]- structure
88413-07-4 structure
Product Name:Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]-
CAS No:88413-07-4
MF:C8H11N3O4S
MW:245.255640268326
CID:633756
PubChem ID:13663225
Update Time:2025-04-19

Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-[3-(methylamino)-4-nitrophenyl]-
    • N-[3-(methylamino)-4-nitrophenyl]methanesulfonamide
    • 88413-07-4
    • DTXSID90546109
    • Inchi: 1S/C8H11N3O4S/c1-9-7-5-6(10-16(2,14)15)3-4-8(7)11(12)13/h3-5,9-10H,1-2H3
    • InChI Key: ORGQHMQVTBONSU-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC(=C(C=1)NC)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 245.04702701g/mol
  • Monoisotopic Mass: 245.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 112Ų
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